N-(1,3-benzothiazol-2-yl)-3-bromobenzamide
Overview
Description
N-(1,3-benzothiazol-2-yl)-3-bromobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and environmental science. This compound belongs to the class of benzothiazole derivatives and is widely used as a precursor for the synthesis of other important compounds.
Mechanism of Action
The mechanism of action of N-(1,3-benzothiazol-2-yl)-3-bromobenzamide involves the inhibition of specific pathways and enzymes that are involved in cellular processes such as cell proliferation, apoptosis, and inflammation. This compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-yl)-3-bromobenzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest, apoptosis, and autophagy in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines in macrophages.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,3-benzothiazol-2-yl)-3-bromobenzamide in lab experiments is its ability to selectively target specific cellular pathways and enzymes. This allows for the investigation of specific cellular processes and the development of targeted therapies. However, a limitation of using this compound is its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the study of N-(1,3-benzothiazol-2-yl)-3-bromobenzamide. One area of interest is the development of more potent and selective inhibitors of CK2, which could have applications in cancer therapy. Another area of interest is the investigation of the potential use of this compound in agriculture, specifically as a pesticide or herbicide. Additionally, further studies are needed to investigate the potential environmental impact of this compound and its degradation products.
Synthesis Methods
The synthesis of N-(1,3-benzothiazol-2-yl)-3-bromobenzamide can be achieved through several methods, including the reaction of 2-aminobenzothiazole with 3-bromobenzoyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2-aminobenzothiazole with 3-bromobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).
Scientific Research Applications
N-(1,3-benzothiazol-2-yl)-3-bromobenzamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been investigated for its potential use as an anti-inflammatory and anti-microbial agent.
properties
CAS RN |
139233-21-9 |
|---|---|
Product Name |
N-(1,3-benzothiazol-2-yl)-3-bromobenzamide |
Molecular Formula |
C14H9BrN2OS |
Molecular Weight |
333.2 g/mol |
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-3-bromobenzamide |
InChI |
InChI=1S/C14H9BrN2OS/c15-10-5-3-4-9(8-10)13(18)17-14-16-11-6-1-2-7-12(11)19-14/h1-8H,(H,16,17,18) |
InChI Key |
HNSMZZRBTBEMOV-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)Br |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide](/img/structure/B187107.png)
